Cas no 923189-35-9 (4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one)

4-(1,3-Benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one is a heterocyclic compound featuring a benzoxazole moiety fused with a dihydrofuranone ring. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical research. The benzoxazole group enhances stability and potential bioactivity, while the dihydrofuranone core offers reactivity for further functionalization. Its rigid framework is advantageous in designing ligands or intermediates for drug discovery, particularly in targeting enzymes or receptors. The compound’s well-defined molecular architecture ensures consistent performance in synthetic applications, and its distinct structural features may contribute to novel material or medicinal chemistry developments.
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one structure
923189-35-9 structure
Product Name:4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
CAS No:923189-35-9
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD08444362
CID:2627457
PubChem ID:16227256
Update Time:2025-10-29

4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(1,3-benzoxazol-2-yl)-5-methylfuran-2(3H)-one
    • N-[4-(4-BENZYLPIPERAZIN-1-YL)PHENYL]-2-CHLOROACETAMIDE HYDROCHLORIDE
    • 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
    • 4-(Benzo[d]oxazol-2-yl)-5-methylfuran-2(3H)-one
    • NE13860
    • Z210803642
    • Z203977476
    • G36902
    • 923189-35-9
    • 4-(1,3-benzoxazol-2-yl)-5-methyl-3H-furan-2-one
    • J-513195
    • CS-0242718
    • EN300-25417
    • AKOS027427185
    • MDL: MFCD08444362
    • Inchi: 1S/C12H9NO3/c1-7-8(6-11(14)15-7)12-13-9-4-2-3-5-10(9)16-12/h2-5H,6H2,1H3
    • InChI Key: QTDPBMLBWOODIE-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1=C(C)OC(C1)=O

Computed Properties

  • Exact Mass: 215.058243149g/mol
  • Monoisotopic Mass: 215.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 1.6

4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one Security Information

4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B429335-50mg
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9
50mg
$ 70.00 2022-06-07
TRC
B429335-100mg
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9
100mg
$ 95.00 2022-06-07
TRC
B429335-500mg
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9
500mg
$ 340.00 2022-06-07
Chemenu
CM482154-1g
N-[4-(4-BENZYLPIPERAZIN-1-YL)PHENYL]-2-CHLOROACETAMIDE HYDROCHLORIDE
923189-35-9 95%+
1g
$224 2022-08-31
Enamine
EN300-25417-0.05g
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9 95.0%
0.05g
$42.0 2025-02-20
Enamine
EN300-25417-0.1g
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9 95.0%
0.1g
$66.0 2025-02-20
Enamine
EN300-25417-0.25g
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9 95.0%
0.25g
$92.0 2025-02-20
Enamine
EN300-25417-0.5g
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9 95.0%
0.5g
$175.0 2025-02-20
Enamine
EN300-25417-1.0g
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9 95.0%
1.0g
$256.0 2025-02-20
Enamine
EN300-25417-2.5g
4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one
923189-35-9 95.0%
2.5g
$503.0 2025-02-20

Additional information on 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one

Introduction to 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one (CAS No. 923189-35-9)

4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one (CAS No. 923189-35-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique benzoxazole and furanone moieties, which contribute to its diverse biological activities and chemical properties.

The benzoxazole ring is a well-known heterocyclic structure that is widely used in the development of various pharmaceuticals due to its ability to modulate biological targets such as enzymes, receptors, and ion channels. The presence of the furanone moiety further enhances the compound's pharmacological profile by providing additional functional groups that can interact with biological systems. The combination of these structural elements makes 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one a promising candidate for drug discovery and development.

Recent studies have explored the potential of 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one in various therapeutic areas. One notable area of research is its antimicrobial activity, where it has shown promising results against a range of bacterial and fungal pathogens. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited significant antibacterial activity against *Staphylococcus aureus* and *Escherichia coli*, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics.

In addition to its antimicrobial properties, 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California demonstrated that this compound effectively scavenges free radicals and reduces oxidative damage in cellular models. These findings suggest that 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one could be a valuable therapeutic agent for conditions associated with oxidative stress.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in many diseases. A study published in *Pharmacological Research* reported that 4-(1,3-benzoxazol-2-yl)-5-methyl-2,3-dihydrofuran-2-one significantly reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory effect makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(1,3-benzoxazol--yl)-5-methyl--dihydrofuran--one have also been studied to assess its suitability for therapeutic applications. Research conducted at the National Institutes of Health (NIH) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

Furthermore, the safety profile of 4-(1,3-benzoxazol--yl)-5-methyl--dihydrofuran--one has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. This favorable safety profile supports its potential use in clinical settings.

In conclusion, 4-(1,3-benzoxazol--yl)-5-methyl--dihydrofuran--one (CAS No. 923189-) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers in the field.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.